Cas no 1187437-01-9 (Ethyl 2-(tert-butoxycarbonylamino)-4-methyl-oxazole-5-carboxylate)

• Product Name: Ethyl 2-(tert-butoxycarbonylamino)-4-methyl-oxazole-5-carboxylate
• CAS No: 1187437-01-9
• MF: C₁₂H₁₈N₂O₅
• MW: 270.281723499298
• CID: 4684983
• Update Time: 2025-11-02

Ethyl 2-(tert-butoxycarbonylamino)-4-methyl-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(tert-butoxycarbonylamino)-4-methyl-oxazole-5-carboxylate
• Ethyl 2-(tert-butoxycarbonylamino)-4-methyloxazole-5-carboxylate
• OR300590
• ethyl 2-{[(tert-butoxy)carbonyl]amino}-4-methyl-1,3-oxazole-5-carboxylate
• Ethyl 2-(tert-butoxycarbonylamino)-4-methyl-oxazole-5-carboxylate

• Inchi： 1S/C12H18N2O5/c1-6-17-9(15)8-7(2)13-10(18-8)14-11(16)19-12(3,4)5/h6H2,1-5H3,(H,13,14,16)
• InChI Key： AXZNQVHKBVBBHR-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC(C)=C(C(=O)OCC)O1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 340
• Topological Polar Surface Area: 90.7

Additional information on Ethyl 2-(tert-butoxycarbonylamino)-4-methyl-oxazole-5-carboxylate

Comprehensive Guide to Ethyl 2-(tert-butoxycarbonylamino)-4-methyl-oxazole-5-carboxylate (CAS No. 1187437-01-9)

Ethyl 2-(tert-butoxycarbonylamino)-4-methyl-oxazole-5-carboxylate (CAS No. 1187437-01-9) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This oxazole derivative plays a crucial role in the synthesis of bioactive molecules, making it a valuable intermediate in modern drug discovery. With the increasing demand for novel therapeutic agents, compounds like Ethyl 2-(tert-butoxycarbonylamino)-4-methyl-oxazole-5-carboxylate have gained significant attention in the scientific community.

The molecular structure of Ethyl 2-(tert-butoxycarbonylamino)-4-methyl-oxazole-5-carboxylate features both tert-butoxycarbonyl (Boc) and ethyl ester functional groups, which contribute to its stability and reactivity. These characteristics make it particularly useful in peptide coupling reactions and heterocyclic chemistry. Researchers often search for "Boc-protected oxazole synthesis" or "ethyl oxazole-5-carboxylate applications," highlighting the compound's importance in synthetic chemistry.

In pharmaceutical applications, CAS 1187437-01-9 serves as a key building block for developing small molecule inhibitors and kinase modulators. Recent trends in drug discovery emphasize the need for heterocyclic scaffolds, and this compound provides an excellent platform for creating diverse molecular architectures. The growing interest in "oxazole-based drug candidates" and "Boc-protected heterocycles in medicinal chemistry" reflects its relevance in current research.

The synthesis of Ethyl 2-(tert-butoxycarbonylamino)-4-methyl-oxazole-5-carboxylate typically involves multistep organic reactions, including condensation and protection strategies. Many researchers inquire about "optimized synthesis of 4-methyl-oxazole derivatives" or "Boc protection of oxazole amines," indicating the technical challenges associated with its production. The compound's purity and stability are critical factors that determine its effectiveness in downstream applications.

From a commercial perspective, CAS 1187437-01-9 has seen steady demand in the fine chemicals market. Suppliers often highlight its use as a pharmaceutical intermediate and research chemical. The compound's versatility makes it valuable for both academic institutions and industrial laboratories working on new drug development and agrochemical innovation.

Quality control measures for Ethyl 2-(tert-butoxycarbonylamino)-4-methyl-oxazole-5-carboxylate typically include HPLC analysis, NMR spectroscopy, and mass spectrometry verification. These analytical techniques ensure the compound meets the stringent requirements for pharmaceutical-grade materials. Researchers frequently search for "analytical methods for oxazole derivatives" and "characterization of Boc-protected compounds," demonstrating the need for reliable quality assessment protocols.

The storage and handling of CAS 1187437-01-9 require standard laboratory precautions. While not classified as hazardous, proper storage conditions (typically 2-8°C in airtight containers) help maintain its stability over extended periods. This information is particularly relevant for those searching for "stability of ethyl oxazole carboxylates" or "long-term storage of Boc-protected compounds."

Looking toward future applications, Ethyl 2-(tert-butoxycarbonylamino)-4-methyl-oxazole-5-carboxylate continues to show promise in combinatorial chemistry and high-throughput screening platforms. Its structural features make it suitable for creating diverse compound libraries, addressing the pharmaceutical industry's need for novel chemical entities. The increasing popularity of searches like "oxazole scaffolds in drug discovery" and "Boc-protected building blocks" underscores its ongoing importance in chemical research.

In conclusion, Ethyl 2-(tert-butoxycarbonylamino)-4-methyl-oxazole-5-carboxylate (CAS No. 1187437-01-9) represents a valuable tool for medicinal chemists and researchers. Its unique combination of protective groups and reactive sites enables the creation of complex molecular structures with potential therapeutic benefits. As the demand for innovative pharmaceutical compounds grows, this oxazole derivative will likely remain an important component in the toolkit of synthetic chemists worldwide.